Cas no 1185251-09-5 (3-(2-NaphthalenylaMino)alanine)

• Product Name: 3-(2-NaphthalenylaMino)alanine
• CAS No: 1185251-09-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1061562
• Update Time: 2025-06-13

3-(2-NaphthalenylaMino)alanine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Naphthalenylamino)alanine
• CID 90024246
• HIAVWJOQCVNAQC-UHFFFAOYSA-N
• Alanine, 3-(2-naphthalenylamino)-
• 3-(2-NaphthalenylaMino)alanine

• Inchi： 1S/C13H14N2O2/c14-12(13(16)17)8-15-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,15H,8,14H2,(H,16,17)/t12-/m0/s1
• InChI Key： HIAVWJOQCVNAQC-LBPRGKRZSA-N
• SMILES： OC([C@H](CNC1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 75.4

Additional information on 3-(2-NaphthalenylaMino)alanine

Recent Advances in the Study of 3-(2-NaphthalenylaMino)alanine (CAS: 1185251-09-5): A Promising Compound in Chemical Biology and Medicine

The compound 3-(2-NaphthalenylaMino)alanine (CAS: 1185251-09-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The growing interest in 3-(2-NaphthalenylaMino)alanine stems from its ability to modulate key biological pathways, making it a promising candidate for further investigation.

Recent studies have highlighted the compound's role as a versatile building block in peptide synthesis, particularly in the development of novel enzyme inhibitors and receptor modulators. Its naphthalene moiety provides enhanced binding affinity to hydrophobic pockets in target proteins, while the amino acid backbone offers compatibility with biological systems. Researchers have successfully employed 3-(2-NaphthalenylaMino)alanine in the design of peptidomimetics that demonstrate improved stability and bioavailability compared to traditional peptide-based therapeutics.

In terms of synthetic approaches, several innovative methods have been reported for the efficient production of 3-(2-NaphthalenylaMino)alanine. A 2023 study published in the Journal of Medicinal Chemistry described a novel asymmetric synthesis route that achieves high enantiomeric purity (>99% ee) with excellent yield (85%). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its biological applications. The synthetic protocol utilizes a chiral auxiliary strategy combined with palladium-catalyzed cross-coupling reactions, representing a significant improvement over earlier methods.

Biological evaluations of 3-(2-NaphthalenylaMino)alanine have revealed intriguing pharmacological properties. Preliminary in vitro studies demonstrate its ability to selectively inhibit certain kinase enzymes involved in inflammatory pathways, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the naphthalene ring system interacts favorably with hydrophobic residues in the ATP-binding sites of these kinases. These findings position the compound as a potential lead for developing new anti-inflammatory agents, particularly for conditions where current therapies show limited efficacy or significant side effects.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate protein-protein interactions (PPIs), a challenging target class in drug discovery. The unique spatial arrangement of 3-(2-NaphthalenylaMino)alanine allows it to disrupt specific PPIs involved in cancer progression, as evidenced by recent cell-based assays. Researchers have observed promising activity against several cancer cell lines, particularly in combination therapies where it appears to enhance the efficacy of conventional chemotherapeutic agents.

Looking forward, the potential applications of 3-(2-NaphthalenylaMino)alanine extend beyond small molecule therapeutics. Recent work has explored its incorporation into biomaterials and drug delivery systems, taking advantage of its fluorescent properties for tracking and its ability to form stable conjugates with various carriers. These developments open new possibilities for theranostic applications where therapeutic and diagnostic functions can be combined in a single molecular entity.

In conclusion, 3-(2-NaphthalenylaMino)alanine (CAS: 1185251-09-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical development. The recent advances in its synthesis, coupled with growing understanding of its biological activities, position it as a valuable tool for medicinal chemistry and a promising candidate for further drug discovery efforts. Future research directions should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in various disease models.